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Compound of Interest

Methyl 2-methoxy-6-
Compound Name:
methylbenzoate

cat. No.: B1297912

Technical Data Summary: Benzoate Derivatives

This document provides the molecular formula and molecular weight for two related benzoate
compounds. The information is intended for researchers, scientists, and professionals in drug
development. No direct experimental data was found for "Methyl 2-methoxy-6-
methylbenzoate,"” suggesting a possible alternative name or structure was intended. The data
presented below is for structurally similar compounds.

Quantitative Data

Compound Name Molecular Formula Molecular Weight ( g/mol )

Methyl 2-methoxybenzoate CoH1003[1][2][3] 166.17[1][2][4]

Methyl 2-amino-6-
CoH11NOs3[5] 181.19[5]
methoxybenzoate

Compound Identification

Methyl 2-methoxybenzoate is also known by several synonyms, including Methyl o-anisate and
Dimethyl salicylate.[1][3] Its chemical structure is recorded under CAS Number 606-45-1.[2][4]

Methyl 2-amino-6-methoxybenzoate is identified by the CAS Number 54166-96-0.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl 2-methoxy-6-methylbenzoate molecular weight
and formula]. BenchChem, [2026]. [Online PDF]. Available at:
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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